Cas no 1170869-49-4 (methyl 1-propyl-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-propyl-1H-pyrazole-5-carboxylate
• CAS No: 1170869-49-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD09473472
• CID: 3158859
• PubChem ID: 25252379
• Update Time: 2025-04-21

methyl 1-propyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-propyl-1H-pyrazole-5-carboxylate
• STK400205
• methyl 2-propylpyrazole-3-carboxylate
• AKOS006331268
• 1170869-49-4
• 832-687-5
• CS-0241087
• methyl1-propyl-1H-pyrazole-5-carboxylate
• VWB86949
• EN300-231328

• MDL： MFCD09473472
• Inchi： 1S/C8H12N2O2/c1-3-6-10-7(4-5-9-10)8(11)12-2/h4-5H,3,6H2,1-2H3
• InChI Key： AYIMQUVIXIVDOQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=NN1CCC)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives